Cas no 541539-79-1 (5-(trifluoromethyl)-2,1,3-benzoxadiazole)
541539-79-1 structure
Product Name:5-(trifluoromethyl)-2,1,3-benzoxadiazole
CAS No:541539-79-1
MF:C7H3F3N2O
MW:188.106731653214
MDL:MFCD03094538
CID:2831116
PubChem ID:2777409
Update Time:2025-09-24
5-(trifluoromethyl)-2,1,3-benzoxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(trifluoromethyl)-2,1,3-benzoxadiazole
- 5-(Trifluoromethyl)benzofurazan;PC9073;
- MFCD03094538
- BS-28843
- NPNSLWNYSKEJOT-UHFFFAOYSA-N
- 541539-79-1
- DTXSID40380510
- SCHEMBL14666985
-
- MDL： MFCD03094538
- Inchi： 1S/C7H3F3N2O/c8-7(9,10)4-1-2-5-6(3-4)12-13-11-5/h1-3H
- InChI Key： NPNSLWNYSKEJOT-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2C(C=1)=NON=2)(F)F
Computed Properties
- Exact Mass: 188.02000
- Monoisotopic Mass: 188.01974721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.92000
- LogP: 2.24160
5-(trifluoromethyl)-2,1,3-benzoxadiazole Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
5-(trifluoromethyl)-2,1,3-benzoxadiazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(trifluoromethyl)-2,1,3-benzoxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM313379-5g |
5-(Trifluoromethyl)-2,1,3-benzoxadiazole |
541539-79-1 | 95% | 5g |
$320 | 2021-06-17 | |
| Chemenu | CM313379-10g |
5-(Trifluoromethyl)-2,1,3-benzoxadiazole |
541539-79-1 | 95% | 10g |
$533 | 2021-06-17 | |
| TRC | T899318-100mg |
5-(Trifluoromethyl)-2,1,3-benzoxadiazole |
541539-79-1 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T899318-500mg |
5-(Trifluoromethyl)-2,1,3-benzoxadiazole |
541539-79-1 | 500mg |
$ 185.00 | 2022-06-02 | ||
| TRC | T899318-1g |
5-(Trifluoromethyl)-2,1,3-benzoxadiazole |
541539-79-1 | 1g |
$ 275.00 | 2022-06-02 | ||
| Chemenu | CM313379-5g |
5-(Trifluoromethyl)-2,1,3-benzoxadiazole |
541539-79-1 | 95% | 5g |
$*** | 2023-05-30 | |
| Chemenu | CM313379-10g |
5-(Trifluoromethyl)-2,1,3-benzoxadiazole |
541539-79-1 | 95% | 10g |
$*** | 2023-05-30 | |
| abcr | AB232919-1 g |
5-(Trifluoromethyl)-2,1,3-benzoxadiazole; . |
541539-79-1 | 1g |
€246.00 | 2023-04-27 | ||
| abcr | AB232919-5 g |
5-(Trifluoromethyl)-2,1,3-benzoxadiazole; . |
541539-79-1 | 5g |
€654.00 | 2023-04-27 | ||
| abcr | AB232919-10 g |
5-(Trifluoromethyl)-2,1,3-benzoxadiazole; . |
541539-79-1 | 10g |
€1062.00 | 2023-04-27 |
5-(trifluoromethyl)-2,1,3-benzoxadiazole Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
541539-79-1 (5-(trifluoromethyl)-2,1,3-benzoxadiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
